[(2R,3R)-4-(3,5-Dimethoxy-4-hydroxyphenyl)-3-(hydroxymethyl)-2-(3,5-dimethoxy-4-hydroxybenzyl)butyl]
[(2R,3R)-4-(3,5-Dimethoxy-4-hydroxyphenyl)-3-(hydroxymethyl)-2-(3,5-dimethoxy-4-hydroxybenzyl)butyl]
Ssioriside belongs to the class of organic compounds known as lignan glycosides. These are aromatic polycyclic compounds containing a carbohydrate component glycosidically linked to a lignan moiety. They include 1-aryltetralin lactones. Ssioriside is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, ssioriside is primarily located in the cytoplasm. Outside of the human body, ssioriside can be found in fruits. This makes ssioriside a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
126882-53-9
VCID:
VC0189702
InChI:
InChI=1S/C27H38O12/c1-34-19-7-14(8-20(35-2)24(19)31)5-16(11-28)17(12-38-27-26(33)23(30)18(29)13-39-27)6-15-9-21(36-3)25(32)22(10-15)37-4/h7-10,16-18,23,26-33H,5-6,11-13H2,1-4H3
SMILES:
COC1=CC(=CC(=C1O)OC)CC(CO)C(CC2=CC(=C(C(=C2)OC)O)OC)COC3C(C(C(CO3)O)O)O
Molecular Formula:
C27H38O12
Molecular Weight:
554.6 g/mol
[(2R,3R)-4-(3,5-Dimethoxy-4-hydroxyphenyl)-3-(hydroxymethyl)-2-(3,5-dimethoxy-4-hydroxybenzyl)butyl]
CAS No.: 126882-53-9
Main Products
VCID: VC0189702
Molecular Formula: C27H38O12
Molecular Weight: 554.6 g/mol
![[(2R,3R)-4-(3,5-Dimethoxy-4-hydroxyphenyl)-3-(hydroxymethyl)-2-(3,5-dimethoxy-4-hydroxybenzyl)butyl] - 126882-53-9](/images/no_structure.jpg)
| CAS No. | 126882-53-9 |
|---|---|
| Product Name | [(2R,3R)-4-(3,5-Dimethoxy-4-hydroxyphenyl)-3-(hydroxymethyl)-2-(3,5-dimethoxy-4-hydroxybenzyl)butyl] |
| Molecular Formula | C27H38O12 |
| Molecular Weight | 554.6 g/mol |
| IUPAC Name | 2-[4-hydroxy-2,3-bis[(4-hydroxy-3,5-dimethoxyphenyl)methyl]butoxy]oxane-3,4,5-triol |
| Standard InChI | InChI=1S/C27H38O12/c1-34-19-7-14(8-20(35-2)24(19)31)5-16(11-28)17(12-38-27-26(33)23(30)18(29)13-39-27)6-15-9-21(36-3)25(32)22(10-15)37-4/h7-10,16-18,23,26-33H,5-6,11-13H2,1-4H3 |
| Standard InChIKey | UTPBCUCEDIRSFI-UHFFFAOYSA-N |
| SMILES | COC1=CC(=CC(=C1O)OC)CC(CO)C(CC2=CC(=C(C(=C2)OC)O)OC)COC3C(C(C(CO3)O)O)O |
| Canonical SMILES | COC1=CC(=CC(=C1O)OC)CC(CO)C(CC2=CC(=C(C(=C2)OC)O)OC)COC3C(C(C(CO3)O)O)O |
| Appearance | Powder |
| Description | Ssioriside belongs to the class of organic compounds known as lignan glycosides. These are aromatic polycyclic compounds containing a carbohydrate component glycosidically linked to a lignan moiety. They include 1-aryltetralin lactones. Ssioriside is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, ssioriside is primarily located in the cytoplasm. Outside of the human body, ssioriside can be found in fruits. This makes ssioriside a potential biomarker for the consumption of this food product. |
| PubChem Compound | 14521028 |
| Last Modified | Nov 11 2021 |
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